(Z)-2-(5-bromo-2-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate

• IUPAC Name: [(2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-3-oxo-1-benzofuran-6-yl] cyclopropanecarboxylate
• InChI: InChI=1S/C20H15BrO5/c1-24-16-7-4-13(21)8-12(16)9-18-19(22)15-6-5-14(10-17(15)26-18)25-20(23)11-2-3-11/h4-11H,2-3H2,1H3/b18-9-
• InChI Key: YKRPNAYHTRZIJW-NVMNQCDNSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C=C2C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4CC4
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OC(=O)C4CC4
• Molecular Formula: C20H15BrO5
• Molecular Weight: 415.2 g/mol

Description

(Z)-2-(5-bromo-2-methoxybenzylidene)-3-oxo-2,3-dihydrobenzofuran-6-yl cyclopropanecarboxylate is a useful research compound. Its molecular formula is C20H15BrO5 and its molecular weight is 415.239. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

• A study by Pişkin, Canpolat, and Öztürk (2020) explores the use of zinc phthalocyanine substituted with benzenesulfonamide derivatives containing Schiff base for photodynamic therapy. This compound, with properties such as high singlet oxygen quantum yield, is potentially valuable for cancer treatment in photodynamic therapy due to its Type II photosensitizer characteristics (Pişkin, Canpolat, & Öztürk, 2020).

Chemical Synthesis and Reactivity

• Mérour and Cossais (1991) investigated the reactivity of 3-oxo-2,3-dihydrobenzofuran with various compounds, leading to the synthesis of pyran derivatives. This research contributes to understanding the chemical behavior and potential applications of related compounds in organic synthesis (Mérour & Cossais, 1991).

Antimicrobial Activity

• A study by Amr et al. (2016) focused on synthesizing and analyzing the antimicrobial activity of certain compounds, including those with structures similar to 2,3-dihydrobenzofuran derivatives. This suggests potential applications in the development of new antimicrobial agents (Amr, Mohamed, Al-Omar, & Ghabbour, 2016).

Spectroscopic and Photochemical Properties

• Öncül, Öztürk, and Pişkin (2022) synthesized and characterized zinc(II) phthalocyanine derivatives with benzenesulfonamide units for their spectroscopic and photophysical properties. These compounds are potential candidates for photosensitizers in photodynamic therapy, highlighting their relevance in cancer treatment and other medical applications (Öncül, Öztürk, & Pişkin, 2022).

Crystal Structure Analysis

• The work of Zhu and Qiu (2011) on the crystal structures of Schiff bases derived from similar compounds contributes to the understanding of molecular geometry and potential applications in materials science and pharmaceuticals (Zhu & Qiu, 2011).